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Compound of Interest

Compound Name: 2-Amino-1,2-diphenylethanol

Cat. No.: B1215729 Get Quote

This guide provides an in-depth analysis of the crystal structure of racemic cis-2-Amino-1,2-
diphenylethanol, targeting researchers, scientists, and professionals in drug development.

The document outlines the key crystallographic data, experimental protocols for crystal

formation, and a visual representation of the crystallization workflow.

Crystallographic Data
The crystal structure of racemic cis-2-Amino-1,2-diphenylethanol (ADE) has been determined

by X-ray crystallography. The compound crystallizes in the monoclinic space group P 1 21/a 1.

[1] A summary of the key crystallographic data is presented in the table below.
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Parameter Value

Chemical Formula C₁₄H₁₅NO

Molecular Weight 213.27 g/mol

Crystal System Monoclinic

Space Group P 1 21/a 1

a 16.7752 Å

b 5.7573 Å

c 12.2887 Å

α 90°

β 105.680°

γ 90°

Z 4

Residual Factor (R) 0.0422

CCDC Reference 1438134

Table 1: Crystallographic data for racemic cis-2-Amino-1,2-diphenylethanol.[1][2]

In the crystal, the enantiomers ((1S,2R) and (1R,2S)) aggregate with each other and are linked

by O—H⋯N hydrogen bonds.[2] This interaction leads to the formation of chiral 2₁-helical

columnar structures that extend along the b-axis.[2] The hydroxy and amino groups adopt a

bent, tweezer-like conformation relative to the phenyl groups.[2]

Experimental Protocols
Synthesis and Crystallization
The cis-enantiomers of 2-amino-1,2-diphenylethanol were procured from a commercial

supplier. To obtain the racemic compound, equivalent weights of the (1S,2R) and (1R,2S)

enantiomers were mixed.[2]
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Single crystals suitable for X-ray diffraction were grown using the vapor-phase diffusion

method. An aqueous ethanol solution of the racemic compound was prepared. Colorless, plate-

like crystals were obtained at a constant temperature of 297 K through the slow evaporation of

the solvent.[2]

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the crystallization of racemic cis-2-Amino-
1,2-diphenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215729#crystal-structure-of-2-amino-1-2-
diphenylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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